Cas no 955288-46-7 (2-[(3-fluorophenyl)methyl]piperidine)

• Product Name: 2-[(3-fluorophenyl)methyl]piperidine
• CAS No: 955288-46-7
• MF: C₁₂H₁₆FN
• MW: 193.260546684265
• CID: 869416
• PubChem ID: 17039557
• Update Time: 2025-04-19

2-[(3-fluorophenyl)methyl]piperidine Chemical and Physical Properties

Names and Identifiers

• 2-[(3-fluorophenyl)methyl]piperidine
• 2-(3-FLUORO-BENZYL)-PIPERIDINE
• DTXSID90588842
• AB49926
• AKOS011517941
• 955288-46-7

• Inchi： 1S/C12H16FN/c13-11-5-3-4-10(8-11)9-12-6-1-2-7-14-12/h3-5,8,12,14H,1-2,6-7,9H2
• InChI Key： IJYLFSLDAUJVGV-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)CC1CCCCN1

Computed Properties

• Exact Mass: 193.12700
• Monoisotopic Mass: 193.126677677g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 12Ų

Experimental Properties

• PSA: 12.03000
• LogP: 2.83910

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines 2-benzylpiperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines 2-benzylpiperidines